Cas no 400727-69-7 (5-nitroisoindoline;hydrochloride)
400727-69-7 structure
Product Name:5-nitroisoindoline;hydrochloride
CAS No:400727-69-7
MF:C8H9ClN2O2
MW:200.622260808945
MDL:MFCD08234716
CID:325740
PubChem ID:44203005
Update Time:2025-04-19
5-nitroisoindoline;hydrochloride Chemical and Physical Properties
Names and Identifiers
-
- 5-Nitroisoindoline hydrochloride
- 1H-Isoindole,2,3-dihydro-5-nitro-, monohydrochloride (9CI)
- 5-nitro-2,3-dihydro-1H-isoindole,hydrochloride
- 5-Nitro-2,3-dihydro-1H-isoindole hydrochloride
- 5-nitroisoindoline;hydrochloride
- FT-0692796
- AS-38166
- EN300-92013
- Z1266933938
- 5-Nitro-2,3-dihydro-1H-isoindole HCl
- DTXSID60657852
- 5-nitro-2,3-dihydro-1H-isoindole;hydrochloride
- AKOS016010090
- AC-4307
- 5-Nitroisoindoline, HCl
- 400727-69-7
- MFCD08234716
- 5-Nitro-2,3-dihydro-1H-isoindole; hydrochloride;5-NITRO-ISOINDOLINE HCL
- AB43622
- SCHEMBL1786988
- 5-Nitro-2,3-dihydro-1H-isoindole--hydrogen chloride (1/1)
- CS-0135021
- 1H-Isoindole, 2,3-dihydro-5-nitro-, monohydrochloride
- F1993-0037
- 5-NitroisoindolineHydrochloride
- 5-Nitroisoindoline Hydrochloride Salt
- 5-Nitro-isoindoline HCl
- SY197334
- 2,3-Dihydro-5-nitro-1H-isoindole Hydrochloride Salt; 5-Nitro-2,3-dihydro-1H-isoindole Hydrochloride Salt; 1H-Isoindole, 2,3-dihydro-5-nitro-, monohydrochloride (9CI); 1H-Isoindole 2,3-dihydro-5-nitro-, hydrochloride (1:1); 5-Nitroisoindoline hydrochloride
-
- MDL: MFCD08234716
- Inchi: 1S/C8H8N2O2.ClH/c11-10(12)8-2-1-6-4-9-5-7(6)3-8;/h1-3,9H,4-5H2;1H
- InChI Key: ZUBXSPGLHKLBCF-UHFFFAOYSA-N
- SMILES: Cl.[O-][N+](C1C=CC2CNCC=2C=1)=O
Computed Properties
- Exact Mass: 200.03500
- Monoisotopic Mass: 200.035
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 190
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 57.8A^2
Experimental Properties
- Color/Form: White to Yellow Solid
- Density: No data available
- Melting Point: No data available
- Boiling Point: No data available
- Flash Point: No data available
- PSA: 57.85000
- LogP: 2.85200
- Vapor Pressure: No data available
5-nitroisoindoline;hydrochloride Security Information
- Signal Word:Warning
- Hazard Statement: H302;H315;H319;H335
- Warning Statement: P280;P305+P351+P338
- Safety Instruction: H303+H313+H333
- Storage Condition:Room temperature
5-nitroisoindoline;hydrochloride Customs Data
- HS CODE:2933990090
- Customs Data:
China Customs Code:
2933990090Overview:
2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
5-nitroisoindoline;hydrochloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM148163-5g |
5-Nitroisoindoline hydrochloride |
400727-69-7 | 95% | 5g |
$680 | 2021-08-05 | |
| AstaTech | 64644-0.25/G |
5-NITRO-ISOINDOLINE HCL |
400727-69-7 | 95% | 0.25g |
$90 | 2023-09-16 | |
| AstaTech | 64644-1/G |
5-NITRO-ISOINDOLINE HCL |
400727-69-7 | 95% | 1g |
$210 | 2023-09-16 | |
| AstaTech | 64644-5/G |
5-NITRO-ISOINDOLINE HCL |
400727-69-7 | 95% | 5g |
$655 | 2023-09-16 | |
| Alichem | A199007128-1g |
5-Nitroisoindoline hydrochloride |
400727-69-7 | 95% | 1g |
$230.04 | 2023-09-02 | |
| Alichem | A199007128-5g |
5-Nitroisoindoline hydrochloride |
400727-69-7 | 95% | 5g |
$756.08 | 2023-09-02 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-CE667-200mg |
5-nitroisoindoline;hydrochloride |
400727-69-7 | 96% | 200mg |
453.0CNY | 2021-07-14 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-CE667-50mg |
5-nitroisoindoline;hydrochloride |
400727-69-7 | 96% | 50mg |
181.0CNY | 2021-07-14 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-CE667-1g |
5-nitroisoindoline;hydrochloride |
400727-69-7 | 96% | 1g |
1598.0CNY | 2021-07-14 | |
| TRC | N496370-50mg |
5-Nitroisoindoline Hydrochloride Salt |
400727-69-7 | 50mg |
$ 75.00 | 2023-09-06 |
5-nitroisoindoline;hydrochloride Related Literature
-
Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
-
M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
-
Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
-
Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
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